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Compound of Interest

Compound Name: 1-Eicosanol

CAS No.: 28679-05-2

Cat. No.: B7800029 Get Quote

Executive Summary & Immediate Action
Do not dispose of 1-Eicosanol down the drain. 1-Eicosanol (Arachidyl alcohol) is a long-chain

fatty alcohol with a melting point of approximately 64–66°C. While it poses low acute toxicity to

humans, its physical properties create a high risk of plumbing occlusion (clogging) and

environmental persistence.[1][2][3]

Primary Hazard: Physical blockage of infrastructure; Chronic aquatic toxicity.[1][2]

Disposal Stream: Solid Chemical Waste (preferred) or Organic Solvent Waste (if dissolved).

[1]

Immediate Spill Action: Sweep dry. Do not wash into drains.[1][2][3]

Chemical Profile & Risk Assessment
To handle a chemical safely, one must understand its behavior under ambient conditions.[1][2]

1-Eicosanol is hydrophobic and waxy.[1][2] In a laboratory setting, it behaves less like a

volatile solvent (e.g., ethanol) and more like paraffin wax.[1][2]

Table 1: Physicochemical Properties Relevant to
Disposal

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b7800029?utm_src=pdf-interest
https://www.benchchem.com/product/b7800029?utm_src=pdf-body
https://www.benchchem.com/product/b7800029?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC215460250&countryCode=US&language=en
https://scent.vn/en/pages/compound/1-eicosanol-1359
https://www.researchgate.net/post/what_the_best_way_to_dispose_used-ethanol_and_glycol
https://www.fishersci.com/store/msds?partNumber=AC215460250&countryCode=US&language=en
https://scent.vn/en/pages/compound/1-eicosanol-1359
https://www.fishersci.com/store/msds?partNumber=AC215460250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC215460250&countryCode=US&language=en
https://scent.vn/en/pages/compound/1-eicosanol-1359
https://www.researchgate.net/post/what_the_best_way_to_dispose_used-ethanol_and_glycol
https://www.fishersci.com/store/msds?partNumber=AC215460250&countryCode=US&language=en
https://scent.vn/en/pages/compound/1-eicosanol-1359
https://www.benchchem.com/product/b7800029?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC215460250&countryCode=US&language=en
https://scent.vn/en/pages/compound/1-eicosanol-1359
https://www.fishersci.com/store/msds?partNumber=AC215460250&countryCode=US&language=en
https://scent.vn/en/pages/compound/1-eicosanol-1359
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Operational Implication

CAS Number 629-96-9
Use for waste labeling and

inventory tracking.[1][2][4]

Physical State Solid (Waxy flakes/crystals)

Must be handled as solid

waste unless dissolved.[1][2]

[4]

Melting Point 64–66 °C (147–151 °F)

CRITICAL: If heated to liquid, it

will solidify immediately upon

contact with cool plumbing,

causing blockages.[1][2][4]

Water Solubility Insoluble (< 0.1 mg/L)

Will not disperse in water;

forms surface scum or clumps.

[1][2][4]

Flash Point ~195 °C (Open Cup)

Combustible, but not

Flammable (RCRA).[1][2][4]

Low fire risk under normal

handling.[1][2]

GHS Hazards Aquatic Chronic 4
May cause long-lasting harmful

effects to aquatic life.[1][2][4]

The "Why" Behind the Protocol: The prohibition on drain disposal is not primarily due to acute

toxicity, but rather mechanical failure.[1][2] When warm, liquid 1-Eicosanol enters a sink trap

(typically 20°C), it undergoes a rapid phase change, crystallizing into a hard, waxy plug that

requires mechanical removal.[1] Furthermore, its classification as an aquatic chronic toxicant

mandates that we prevent it from entering the watershed.[1][2]

Pre-Disposal Segregation & Packaging
Proper segregation prevents dangerous chemical reactions and ensures compliance with

waste haulers.[1][2]

Segregation Rules
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Incompatible with Oxidizers: Do not mix 1-Eicosanol waste with strong oxidizers (e.g.,

perchlorates, chromic acid, high-concentration peroxides).[1][2] The hydroxyl group (-OH)

can act as a fuel source, leading to exothermic reactions.[1]

Solvent Compatibility: It is compatible with common organic solvents (chloroform, ethanol,

hexane).[1][2] If the 1-Eicosanol is already dissolved in these, the waste stream is dictated

by the solvent, not the solute.[1]

Packaging Requirements
Solid Waste: Use High-Density Polyethylene (HDPE) wide-mouth jars or double-lined fiber

drums.[1][2]

Liquid Waste: Use standard safety solvent cans (HDPE or Stainless Steel).[1][2] Ensure the

cap has a pressure-relief mechanism if volatile solvents are present.[1][2]

Disposal Workflows (Step-by-Step)
Scenario A: Disposal of Pure Solid 1-Eicosanol
Used for: Expired reagents, excess weighing boats, contaminated solid debris.[2]

Collect: Sweep or scoop the solid material.[1][2] Avoid generating dust, though dust

explosion risk is low.[1][2]

Containerize: Place in a container labeled "Non-Hazardous Chemical Waste: 1-Eicosanol".

Note: Even if not RCRA hazardous, labeling it clearly prevents testing delays at the

disposal facility.[1][2]

Debris: Contaminated paper towels, gloves, and weighing boats should be bagged in a clear

polyethylene bag, sealed, and placed in the solid waste drum.[1][2]

Scenario B: Disposal of 1-Eicosanol Solutions
Used for: Reaction mixtures, mother liquors, or washing solvents.[2]

Identify the Solvent:
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Halogenated (e.g., Chloroform, DCM): Dispose in "Halogenated Waste" stream.[1][2]

Non-Halogenated (e.g., Ethanol, Hexane): Dispose in "Non-Halogenated/Flammable"

stream.[1][2]

Concentration Check: If the concentration of 1-Eicosanol is high (>10%), be aware that

evaporation of the solvent in the waste container could lead to precipitation of the solid wax.

[1] Ensure the container is not filled past 80% capacity to allow for agitation if redissolution is

needed by the waste hauler.[1][2]

Decision Logic & Workflow Visualization
The following diagram illustrates the decision-making process for disposing of 1-Eicosanol
based on its state and contamination level.
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Waste: 1-Eicosanol (Arachidyl Alcohol)

Determine Physical State

Solid / Waxy Residue

 Below 64°C

Liquid / Solution

 Dissolved or Melted

Is it Pure/Uncontaminated? Identify Primary Solvent

Dispose as Solid Chemical Waste
(Label: 1-Eicosanol)

 Yes (Expired/Excess)

Bag as Contaminated Debris
(Gloves/Paper)

 No (Wipes/PPE)

Halogenated Solvent Waste
(e.g., Chloroform mix)

 Contains Halogens

Flammable/Organic Waste
(e.g., Ethanol mix)

 Non-Halogenated

Click to download full resolution via product page

Figure 1: Decision tree for the segregation and disposal of 1-Eicosanol waste streams.

Spill Management Protocol
Because 1-Eicosanol is waxy, water-based cleanup often spreads the mess rather than

removing it.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b7800029?utm_src=pdf-body-img
https://www.benchchem.com/product/b7800029?utm_src=pdf-body
https://www.benchchem.com/product/b7800029?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC215460250&countryCode=US&language=en
https://scent.vn/en/pages/compound/1-eicosanol-1359
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7800029?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stop: Isolate the area. If the material was heated (melted), allow it to cool and solidify before

attempting cleanup.[1][2]

Dry Clean: Scrape up the solid wax using a plastic spatula or dustpan.[1][2] Place recovered

wax into the solid waste container.[1][2]

Solvent Wipe: The remaining residue will be slippery.[1][2] Wet a paper towel with Acetone or

Ethanol (1-Eicosanol is soluble in hot benzene or acetone, and slightly soluble in ethanol) to

wipe the surface.[1]

Final Wash: Wash the area with soap and hot water to emulsify any remaining trace film.[1]

[2]

Regulatory & Environmental Compliance
RCRA Status (USA)
1-Eicosanol is not a P-listed or U-listed acute hazardous waste under the Resource

Conservation and Recovery Act (RCRA) [1].[1][2] However, it must be characterized:

Ignitability (D001): Pure 1-Eicosanol has a flash point >140°F (60°C), so it is generally not

D001 unless mixed with flammable solvents.[1]

Toxicity: It does not typically exhibit Toxicity Characteristic Leaching Procedure (TCLP) limits

for heavy metals or pesticides.[1][2]

Ecological Impact
The substance is classified as Aquatic Chronic 4 [2].[1][2] This means it does not biodegrade

rapidly and can physically coat aquatic gills or surfaces.[1][2] Therefore, drain disposal is

strictly prohibited under Clean Water Act local discharge limitations regarding insoluble solids

and oils/greases.[1][2]

References
U.S. Environmental Protection Agency (EPA).Defining Hazardous Waste: Listed and

Characteristic Wastes.[1][2] RCRA Orientation Manual.[1][2] Available at: [Link]
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PubChem.1-Eicosanol (Compound) Safety and Hazards. National Library of Medicine.[1][2]

Available at: [Link][1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [1-Eicosanol Proper Disposal Procedures: A Technical
Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7800029#1-eicosanol-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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